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Compound of Interest

Compound Name: 2-Ethynylquinoline

Cat. No.: B1355119 Get Quote

Essential Safety and Handling Guide for 2-
Ethynylquinoline
This guide provides critical safety and logistical information for the handling and disposal of 2-
Ethynylquinoline, tailored for researchers, scientists, and drug development professionals.

Following these procedures is essential for ensuring laboratory safety and minimizing risk.

Chemical Identifier:

Name: 2-Ethynylquinoline

CAS Number: 40176-78-1

Molecular Formula: C₁₁H₇N

Hazard Identification and GHS Classification
2-Ethynylquinoline is a hazardous substance that requires careful handling. The primary

hazards are summarized below.
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Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[1][2]

Skin Irritation (Category 2) H315: Causes skin irritation.[2][3][4]

Serious Eye Irritation (Category 2A) H319: Causes serious eye irritation.[2][3][4]

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation.[2][3][4]

Signal Word: Warning[2][4]

GHS Pictograms:

alt text

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Ethynylquinoline to prevent exposure. All

reusable PPE must be decontaminated after use, and disposable PPE must not be reused.
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PPE Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, tested to

EN 374). Gloves must be

inspected prior to use.[1][5][6]

To prevent skin contact and

irritation.[3][4] Use proper

glove removal technique to

avoid skin contact.[1][6]

Eye/Face Protection
Tight-sealing safety goggles or

a face shield.[7]

To protect against splashes

and eye irritation.[4]

Skin and Body Protection

Lab coat or appropriate

protective clothing to prevent

skin exposure.[7]

To prevent skin contact and

irritation.[4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[7][8] If ventilation is

inadequate, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[7]

To prevent respiratory tract

irritation.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling 2-Ethynylquinoline. The following

workflow outlines the necessary steps from preparation to post-handling.
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Workflow for Handling 2-Ethynylquinoline

Preparation

Handling

Cleanup & Disposal

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace (Fume Hood)

Weigh/Measure Chemical

Proceed to handling

Perform Experiment

Decontaminate Glassware & Surfaces

Experiment complete

Segregate & Label Waste

Dispose of Waste

Remove PPE

Cleanup complete

Wash Hands Thoroughly

Click to download full resolution via product page

Procedural workflow for handling 2-Ethynylquinoline.
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Experimental Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-Ethynylquinoline before starting

any work.[7]

Ensure that an eyewash station and safety shower are readily accessible.[7]

Put on all required personal protective equipment as detailed in the PPE table.

All handling of 2-Ethynylquinoline should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[7][8]

Handling:

Avoid creating dust or aerosols.

Do not eat, drink, or smoke in the handling area.[5][7]

Keep the container tightly closed when not in use.[9]

Avoid contact with skin, eyes, and clothing.[6][9] In case of accidental contact, follow the

first-aid measures outlined below.

First-Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor.[1][7] Rinse mouth.[1][7] Do

NOT induce vomiting.[5][7]

If on Skin: Wash with plenty of soap and water.[5][7] If skin irritation occurs, get medical

advice/attention.[7] Remove contaminated clothing immediately.[1][4]

If in Eyes: Rinse cautiously with water for several minutes.[4][7] Remove contact lenses, if

present and easy to do.[4][7] Continue rinsing.[4][7] If eye irritation persists, get medical

advice/attention.[7]
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If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4] Call a

POISON CENTER or doctor if you feel unwell.[4]

Disposal Plan
Proper disposal of 2-Ethynylquinoline and its containers is critical to prevent environmental

contamination and ensure compliance with regulations.

Waste Management Protocol:

Disposal Protocol for 2-Ethynylquinoline Waste

Waste Collection

Storage

Final Disposal

Collect Chemical Waste in a Designated, Labeled Container

Seal Waste Containers Tightly

Segregated

Collect Contaminated Labware & PPE Separately

Segregated

Store in a Designated, Well-Ventilated Area

Arrange for Pickup by an Approved Waste Disposal Plant

Scheduled Pickup

Click to download full resolution via product page

Waste disposal workflow for 2-Ethynylquinoline.

Disposal Guidelines:
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Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

[7] Do not mix with other waste.[1]

Containers: Handle uncleaned containers like the product itself.[1] Do not reuse empty

containers.

Environmental Precautions: Avoid release to the environment.[5][10] Do not allow the

chemical to enter drains, surface water, or ground water.[4][5]

By adhering to these safety protocols, researchers can minimize the risks associated with

handling 2-Ethynylquinoline and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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